Cas no 3518-85-2 (methyl N-(3-methoxy-3-oxopropyl)-β-alaninate hydrochloride)

Methyl N-(3-methoxy-3-oxopropyl)-β-alaninate hydrochloride is a specialized organic compound primarily used in pharmaceutical and chemical synthesis. Its structure features both ester and hydrochloride functional groups, making it a versatile intermediate for modifying bioactive molecules. The compound’s key advantages include its high purity, stability under controlled conditions, and reactivity in amide bond formation or esterification processes. It is particularly valuable in peptide and prodrug research due to its bifunctional nature, enabling selective derivatization. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling in aqueous reaction systems. Proper storage in a cool, dry environment is recommended to maintain its integrity.

methyl N-(3-methoxy-3-oxopropyl)-β-alaninate hydrochloride structure

3518-85-2 structure

Product Name:methyl N-(3-methoxy-3-oxopropyl)-β-alaninate hydrochloride

CAS No:3518-85-2

MF:C₈H₁₅NO₄

MW:189.209002733231

MDL:MFCD12806928

CID:306842

PubChem ID:228222

Update Time:2025-06-07

methyl N-(3-methoxy-3-oxopropyl)-β-alaninate hydrochloride Chemical and Physical Properties

Names and Identifiers

- b-Alanine,N-(3-methoxy-3-oxopropyl)-, methyl ester
- methyl 3-[(3-methoxy-3-oxopropyl)amino]propanoate
- 3,3'-imino-dipropanoic acid dimethyl ester
- 3,3'-imino-di-propionic acid dimethyl ester
- 3,3'-Imino-di-propionsaeure-dimethylester
- AC1L5G2B
- AC1Q6013
- AR-1I5520
- Bis-(2-carbomethoxy-aethyl)-amin
- dimethyl 3,3'-iminodipropanoate
- dimethyl 3,3'-iminodipropanoate(non-preferred name)
- dimethyl iminodiacetate
- dimethyl iminodipropionate
- KB-255956
- METHYL 3-(2-METHOXYCARBONYLETHYLAMINO)PROPANOATE
- NSC20924
- AKOS010150032
- DIMETHYL 3,3'-AZANEDIYLDIPROPIONATE
- F78451
- 3518-85-2
- NSC-20924
- DTXSID80281234
- SCHEMBL72889
- methyl N-(3-methoxy-3-oxopropyl)-β-alaninate hydrochloride
- MDL： MFCD12806928
- Inchi： 1S/C8H15NO4/c1-12-7(10)3-5-9-6-4-8(11)13-2/h9H,3-6H2,1-2H3
- InChI Key： PJBQUGMIXPCWOA-UHFFFAOYSA-N
- SMILES： O(C)C(CCNCCC(=O)OC)=O

Computed Properties

Exact Mass: 189.10015
Monoisotopic Mass: 189.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 8
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 64.6Å²

Experimental Properties

Density: 1.072
Boiling Point: 257.4°Cat760mmHg
Flash Point: 109.5°C
Refractive Index: 1.437
PSA: 64.63
LogP: 0.09310

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